Cas no 2137574-51-5 (1-(5,8-dichloro-2H-chromen-3-yl)ethan-1-one)

• Product Name: 1-(5,8-dichloro-2H-chromen-3-yl)ethan-1-one
• CAS No: 2137574-51-5
• MF: C₁₁H₈Cl₂O₂
• MW: 243.08602142334
• CID: 6053503
• PubChem ID: 165716613
• Update Time: 2025-07-23

1-(5,8-dichloro-2H-chromen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-726704
• 2137574-51-5
• 1-(5,8-dichloro-2H-chromen-3-yl)ethan-1-one

• Inchi： 1S/C11H8Cl2O2/c1-6(14)7-4-8-9(12)2-3-10(13)11(8)15-5-7/h2-4H,5H2,1H3
• InChI Key： CSKPPYUWOXZWFG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1C=C(C(C)=O)CO2)Cl

Computed Properties

• Exact Mass: 241.9901349g/mol
• Monoisotopic Mass: 241.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(5,8-dichloro-2H-chromen-3-yl)ethan-1-one

Professional Introduction to 1-(5,8-dichloro-2H-chromen-3-yl)ethan-1-one (CAS No. 2137574-51-5)

1-(5,8-dichloro-2H-chromen-3-yl)ethan-1-one is a significant compound in the realm of pharmaceutical chemistry, exhibiting a molecular structure that has garnered considerable attention for its potential applications. This compound, identified by the CAS number 2137574-51-5, belongs to the chromene class of heterocyclic compounds, which are widely recognized for their diverse biological activities and industrial relevance. The presence of chlorine atoms at the 5th and 8th positions in its chromene ring enhances its reactivity and functionality, making it a valuable scaffold for further chemical modifications and derivations.

The chemical formula of 1-(5,8-dichloro-2H-chromen-3-yl)ethan-1-one can be represented as C₁₁H₅Cl₂O₂. This molecular composition underscores its role as a versatile intermediate in synthetic organic chemistry. The compound’s structure consists of a benzopyranone core, which is a common motif in many bioactive molecules. The benzopyranone scaffold is known for its stability and the ability to engage in various hydrogen bonding interactions, which are crucial for its biological activity.

In recent years, there has been a surge in research focused on chromene derivatives due to their demonstrated efficacy in multiple therapeutic areas. Specifically, compounds with chlorinated chromene rings have shown promise in the development of antimicrobial agents, anti-inflammatory drugs, and even potential chemotherapeutic agents. The dichloro substitution pattern in 1-(5,8-dichloro-2H-chromen-3-yl)ethan-1-one is particularly noteworthy, as it imparts enhanced lipophilicity and metabolic stability, which are critical factors for drug-like properties.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The acetyl group at the 1-position of the ethanone moiety provides a reactive site for further functionalization via condensation reactions, alkylation, or acylation processes. These modifications can lead to novel derivatives with tailored biological activities. For instance, researchers have explored the use of such chromene derivatives in designing molecules that interact with specific enzymes or receptors, thereby modulating cellular pathways relevant to diseases.

The pharmacological profile of 1-(5,8-dichloro-2H-chromen-3-yl)ethan-1-one has been the subject of several recent studies. In particular, its ability to inhibit certain enzymes has been investigated extensively. For example, preliminary studies suggest that this compound may exhibit inhibitory effects on cyclases and kinases, which are key targets in cancer therapy. The dichloro substituents are believed to enhance binding affinity by improving hydrophobic interactions with the enzyme active sites.

Moreover, the compound’s interaction with biological membranes has also been a point of interest. The presence of chlorine atoms can influence the compound’s solubility and permeability across lipid bilayers, which are critical parameters for drug delivery systems. This property makes 1-(5,8-dichloro-2H-chromen-3-yl)ethan-1-one an attractive candidate for formulating prodrugs or nanocarriers that enhance bioavailability.

In industrial applications, this compound serves as a precursor for synthesizing more complex pharmaceuticals. Its structural features allow for seamless integration into larger molecular frameworks without significant loss of reactivity. This adaptability has made it a preferred choice for medicinal chemists who are tasked with designing novel therapeutics.

The synthesis of 1-(5,8-dichloro-2H-chromen-3-yl)ethan-1-one typically involves multi-step organic reactions starting from commercially available aromatic precursors. The process often includes chlorination steps to introduce the dichloro substituents at the specified positions on the chromene ring. Subsequent condensation reactions with acetone or similar ketones complete the formation of the ethanone moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities.

The analytical characterization of this compound is crucial to ensure its identity and purity before it is used in pharmaceutical applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess impurities. These analytical methods provide detailed insights into the compound’s chemical environment and help in optimizing synthetic routes.

The safety profile of 1-(5,8-dichloro-2H-chromen-3-yl)ethan-1-one is another important consideration in its development as a pharmaceutical intermediate. While it does not exhibit acute toxicity at moderate doses in preclinical studies, long-term exposure effects need to be thoroughly evaluated. Collaborative efforts between chemists and toxicologists are essential to establish safe handling protocols and dosing regimens if this compound were to be developed into a drug candidate.

In conclusion, 1-(5,8-dichloro-2H-chromen-3-yl)ethan-1-one (CAS No. 2137574-51-5) represents a promising compound in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its versatility as an intermediate allows for extensive modifications that can lead to novel therapeutic agents targeting various diseases. As research continues to uncover new applications for chromene derivatives, compounds like this one are poised to play an increasingly significant role in drug discovery and development.